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Compound of Interest

Compound Name: ELN318463 racemate

Cat. No.: B1663497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ELN318463 is a potent and selective inhibitor of γ-secretase and Receptor-Interacting Protein

1 (RIP1) kinase.[1] As a racemate, it is crucial to understand its solubility and preparation in

common laboratory solvents like dimethyl sulfoxide (DMSO) to ensure accurate and

reproducible experimental results. This document provides detailed application notes and

protocols for the solubilization and preparation of ELN318463 racemate in DMSO.

Data Presentation: Solubility of ELN318463
Racemate in DMSO
The solubility of ELN318463 racemate in DMSO has been reported by multiple sources. The

following table summarizes the quantitative solubility data:
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Source
Solubility in DMSO
(mg/mL)

Molar
Concentration
(mM)

Notes

MedchemExpress 125 mg/mL 264.94 mM

Ultrasonic assistance

is needed. The use of

new, anhydrous

DMSO is

recommended as it is

hygroscopic.[2][3]

TargetMol 40 mg/mL 173.68 mM

Sonication is

recommended for

dissolution.[1]

ChemicalBook Soluble in DMSO Not specified
General solubility

noted.[4]

Gentaur Italia 10 mM in DMSO 10 mM

Stated as a

concentration for

which the compound

is soluble.[5]

Note: The significant variation in reported solubility values may be attributed to differences in

experimental conditions, such as the purity of the compound, the water content of the DMSO,

and the methods used to determine solubility (e.g., sonication time and temperature).

Researchers should determine the optimal concentration for their specific application.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution of ELN318463 Racemate in DMSO
This protocol describes the preparation of a 40 mg/mL stock solution, a concentration at which

solubility has been reliably reported.

Materials:

ELN318463 racemate powder
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Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Bath sonicator

Procedure:

Weighing the Compound: Accurately weigh the desired amount of ELN318463 racemate
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 40 mg/mL

solution, weigh 40 mg of the compound.

Aliquotting DMSO: In a sterile vial, add the appropriate volume of fresh, anhydrous DMSO.

For a 40 mg/mL solution, if you weighed 40 mg of the compound, you would add 1 mL of

DMSO.

Initial Dissolution: Add the weighed ELN318463 racemate powder to the DMSO.

Vortexing: Tightly cap the vial and vortex the mixture vigorously for 1-2 minutes to facilitate

initial dissolution.

Sonication: Place the vial in a bath sonicator. Sonicate the mixture for 10-15 minutes.[1]

Observe the solution periodically to check for complete dissolution. The solution should be

clear and free of any visible particulates.

Storage: Once completely dissolved, the stock solution can be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C or -80°C for

long-term stability.

Protocol 2: Preparation of Working Solutions
This protocol details the dilution of the high-concentration DMSO stock solution to prepare

working solutions for in vitro assays.
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Materials:

Prepared high-concentration stock solution of ELN318463 racemate in DMSO

Appropriate cell culture medium or assay buffer

Sterile dilution tubes

Calibrated pipettes

Procedure:

Thawing the Stock Solution: Thaw the frozen stock solution at room temperature or in a 37°C

water bath.

Serial Dilutions: Perform serial dilutions of the stock solution using the desired cell culture

medium or assay buffer to achieve the final working concentrations. It is critical to ensure

that the final concentration of DMSO in the working solution is low enough to not affect the

experimental system (typically ≤ 0.1%).

Mixing: Gently vortex or pipette mix the diluted solutions to ensure homogeneity.

Immediate Use: Use the freshly prepared working solutions immediately for your

experiments to ensure accuracy.

Mandatory Visualization
Signaling Pathway of γ-Secretase Inhibition by
ELN318463
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Caption: γ-Secretase inhibition by ELN318463.
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Experimental Workflow for ELN318463 Racemate
Solution Preparation
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Caption: Workflow for preparing ELN318463 racemate in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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